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Introduction
Thorium-228 (²²⁸Th) is a critical radionuclide with significant implications in various scientific

fields, including nuclear medicine, radiopharmaceutical development, and environmental

science. As an alpha-emitting isotope with a relatively short half-life, its unique decay properties

make it a subject of intense study. This technical guide provides an in-depth overview of the

core radiological characteristics of Thorium-228, offering detailed data, experimental protocols,

and visual representations to support advanced research and development.

Core Radiological Properties
Thorium-228 is an isotope of thorium with a mass number of 228. It is a member of the thorium

decay series (4n series), originating from the decay of Thorium-232.[1][2] Key radiological data

for Thorium-228 are summarized in the table below.
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Property Value

Half-life 1.9116 years[3][4][5][6]

Decay Mode Alpha (α) decay[6][7][8][9][10]

Decay Product (Daughter) Radium-224 (²²⁴Ra)[3][5][6][8][9][10]

Specific Activity 3.03 x 10¹³ Bq/g[6][11]

Q-value for Alpha Decay 5.520 MeV[6][8][9][10]

Decay Chain of Thorium-228
Thorium-228 decays via alpha emission to Radium-224, initiating a cascade of subsequent

decays through several short-lived radionuclides, ultimately culminating in the stable isotope

Lead-208 (²⁰⁸Pb).[1][2][11] This decay chain is characterized by a series of alpha and beta

emissions, which are crucial for understanding the dosimetry and potential applications of

Thorium-228 and its progeny.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

